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Compound of Interest

Compound Name: Samarium trihydride

Cat. No.: B076094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the known and potential applications of

samarium trihydride (SmH₃) in condensed matter physics. Due to the limited experimental

data specifically on SmH₃, this document also draws upon the established properties and

applications of other rare-earth trihydrides (REH₃) as a predictive framework for SmH₃.

Introduction to Samarium Trihydride
Samarium (Sm) is a rare-earth element known for its interesting magnetic and electronic

properties.[1][2] Its hydride, samarium trihydride (SmH₃), is part of the broader class of rare-

earth hydrides which have garnered significant attention in condensed matter physics. These

materials often exhibit fascinating phenomena such as metal-insulator transitions, complex

magnetic ordering, and potential for superconductivity under high pressure.[3] While

experimental studies on SmH₃ are not as extensive as for other lanthanide hydrides, its

behavior is expected to be influenced by the electronic configuration of the samarium ion.[1][4]

Potential Applications in Condensed Matter Physics
The primary applications of SmH₃ in condensed matter physics are currently theoretical or

exploratory, based on the known behaviors of similar rare-earth trihydrides.
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Many rare-earth dihydrides (REH₂) are metallic, while the corresponding trihydrides (REH₃) are

often semiconductors or insulators. The transition between these two states as a function of

hydrogen concentration provides a unique platform to study metal-insulator transitions (MITs).

[5][6] This transition is often accompanied by a change in the material's optical properties, from

a reflective metallic state to a transparent insulating state.

Potential Application: SmHₓ (where 2 < x < 3) could be used as a model system to investigate

the mechanisms of hydrogen-induced MITs. By carefully controlling the hydrogen stoichiometry,

researchers can tune the electronic properties and study the critical phenomena associated

with the transition.

Switchable Mirrors
The reversible metal-insulator transition in rare-earth hydrides, particularly in thin film form, has

led to their investigation as "switchable mirrors." By exposing a metallic dihydride thin film to

hydrogen gas, it can be converted to the transparent trihydride. This process is reversible by

reducing the hydrogen pressure.

Potential Application: Thin films of samarium hydride could potentially be developed for smart

window applications, where the transparency of the window can be controlled by adjusting the

hydrogen content in the film.

Magnetic Properties Research
Samarium and its compounds often exhibit complex magnetic behavior due to the presence of

4f electrons.[1][4] The magnetic properties of samarium hydrides are expected to be influenced

by the crystal structure and the hydrogen stoichiometry. Studies on other rare-earth hydrides

have revealed various magnetic ordering phenomena at low temperatures.[4]

Potential Application: SmH₃ can be a subject of investigation for novel magnetic phases and

transitions. Understanding the magnetic structure of SmH₃ could contribute to the broader

understanding of magnetism in strongly correlated electron systems.

Quantitative Data
Quantitative experimental data for SmH₃ is scarce in the literature. The following tables

summarize relevant properties of samarium and theoretically predicted properties of samarium
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dihydride at high pressure, which can provide context for the expected properties of SmH₃.

Table 1: General Properties of Samarium (Sm)

Property Value Reference

Atomic Number 62 [2]

Crystal Structure (ambient) Rhombohedral [2]

Young's Modulus 49.7 GPa [2]

Shear Modulus 19.5 GPa [2]

Bulk Modulus 37.8 GPa [2]

Magnetic Ordering
Antiferromagnetic below 14.8

K
[2]

Table 2: Theoretical Predictions for Samarium Dihydride (SmH₂) at High Pressure (200 GPa)

Property Predicted Value/Phase Reference

Stable Crystal Phase P6/mmm (hexagonal) [3]

Electronic Behavior Metallic [3]

Superconducting Critical Temp.

(Tc)
< 1 K

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of SmH₃ are not readily

available. The following are generalized protocols for the synthesis of rare-earth hydrides,

which can be adapted for SmH₃.

Protocol: Synthesis of Bulk Samarium Trihydride
This protocol describes a gas-phase hydrogenation method for producing bulk SmH₃ powder.
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Materials:

Samarium metal (ingot or powder, high purity)

Hydrogen gas (UHP grade)

Inert gas (e.g., Argon, UHP grade)

Acid solution (e.g., dilute nitric acid for cleaning)

Organic solvents (e.g., acetone, ethanol for cleaning)

Equipment:

Glovebox with an inert atmosphere

High-pressure Sieverts-type apparatus or a tube furnace with gas handling capabilities

Vacuum pump

Temperature controller

Mortar and pestle (inside glovebox)

Procedure:

Sample Preparation:

Start with a clean piece of samarium metal. If an oxide layer is present, it can be removed

by mechanical polishing inside a glovebox.

Clean the samarium piece ultrasonically in acetone and then ethanol to remove any

organic residues.

Briefly etch the surface with a dilute acid solution to remove the oxide layer, followed by

rinsing with deionized water and ethanol, and then dry it thoroughly.

Hydrogenation:
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Place the cleaned samarium sample into the reaction chamber of the Sieverts apparatus

or tube furnace.

Evacuate the chamber to a high vacuum (< 10⁻⁶ Torr) to remove any residual gases.

Heat the sample to a temperature of 300-500 °C under vacuum to activate the surface.

Introduce a controlled amount of high-purity hydrogen gas into the chamber. The pressure

can range from a few bars to tens of bars.

The samarium will start to absorb hydrogen, which is an exothermic process. The metal

will swell and crumble into a fine powder as it converts to the hydride.

Monitor the pressure in the chamber. A drop in pressure indicates hydrogen absorption.

The process is complete when the pressure stabilizes.

To ensure full hydrogenation to SmH₃, the reaction may need to be maintained for several

hours.

Sample Handling and Storage:

After the reaction is complete, cool the sample to room temperature under a hydrogen or

inert gas atmosphere.

Transfer the resulting SmH₃ powder to a storage container inside a glovebox to prevent

oxidation. Samarium hydride is pyrophoric and will react with air and moisture.

Protocol: Characterization of Samarium Trihydride
1. X-ray Diffraction (XRD):

Purpose: To determine the crystal structure and lattice parameters.

Procedure:

Load the SmH₃ powder into a sample holder inside a glovebox. The holder should be

airtight or have a protective dome (e.g., made of beryllium or Kapton) to prevent exposure

to air.
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Perform XRD measurements using a diffractometer with a suitable X-ray source (e.g., Cu

Kα).

Analyze the diffraction pattern using Rietveld refinement to determine the crystal structure,

lattice parameters, and phase purity.

2. Magnetic Susceptibility Measurement:

Purpose: To investigate the magnetic properties as a function of temperature.

Procedure:

Encapsulate a small amount of SmH₃ powder in a sample holder suitable for a SQUID

(Superconducting Quantum Interference Device) magnetometer or a VSM (Vibrating

Sample Magnetometer). This must be done in an inert atmosphere.

Measure the magnetic moment as a function of temperature (typically from 2 K to 300 K)

in a constant applied magnetic field.

Measure the magnetic moment as a function of the applied magnetic field at various

constant temperatures.

Visualizations
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Caption: Experimental workflow for synthesis and characterization of SmH₃.
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Caption: Reversible metal-insulator transition in the SmHₓ system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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